Potassium p-tolyltrifluoroborate
Overview
Description
Potassium p-tolyltrifluoroborate is a chemical compound with the linear formula CH3C6H4BF3K . It is used as a precursor or starting material for the synthesis of biaryl compounds by reacting with various aryl halides using a Pd/C catalyst . It can also be used as a reagent in the carbonylative arylation of vinyl ketones via 1,4-addition .
Synthesis Analysis
Potassium p-tolyltrifluoroborate can be synthesized through nucleophilic substitution of potassium bromo- and iodomethyltrifluoroborates . Potassium halomethyltrifluoroborates have been prepared via in situ reaction of n-BuLi with dibromo- and diiodomethane, respectively, in the presence of trialkyl borates, followed by treatment with KHF2 .Molecular Structure Analysis
The molecular formula of Potassium p-tolyltrifluoroborate is C7H7BF3K . It has a molecular weight of 198.04 .Chemical Reactions Analysis
Potassium p-tolyltrifluoroborate can be used as a substrate in the synthesis of primary arylamines by reacting with hydroxylamine-O-sulfonic acid under metal-free conditions . It can also be used in the carbonylative arylation of vinyl ketones via 1,4-addition .Physical And Chemical Properties Analysis
Potassium p-tolyltrifluoroborate is a solid at 20 degrees Celsius . It is soluble in water . Its melting point is 294 °C .Scientific Research Applications
Synthesis of Biaryl Compounds
Potassium p-tolyltrifluoroborate serves as a precursor for the synthesis of biaryl compounds, which are a class of compounds featuring two aromatic rings. It reacts with various aryl halides in the presence of a Pd/C catalyst to form these complex organic structures .
Carbonylative Arylation of Vinyl Ketones
This compound is also used in the carbonylative arylation of vinyl ketones through a 1,4-addition process. This reaction is significant in organic synthesis as it introduces aryl groups into the vinyl ketone substrate .
Mechanism of Action
Target of Action
Potassium p-tolyltrifluoroborate, also known as Potassium (4-methylphenyl)trifluoroborate, primarily targets various aryl halides . It acts as a precursor or starting material for the synthesis of biaryl compounds . The compound’s role is to react with these aryl halides, initiating a series of reactions that lead to the formation of biaryl compounds .
Mode of Action
The interaction of Potassium p-tolyltrifluoroborate with its targets involves a process known as the Suzuki Cross-Coupling reaction . In this reaction, Potassium p-tolyltrifluoroborate reacts with various aryl halides using a Pd/C catalyst . This reaction results in the formation of biaryl compounds .
Biochemical Pathways
The biochemical pathway affected by Potassium p-tolyltrifluoroborate is the synthesis of biaryl compounds . The compound acts as a reagent in the carbonylative arylation of vinyl ketones via 1,4-addition . This reaction is part of the broader biochemical pathway of biaryl compound synthesis .
Pharmacokinetics
It is known that the compound is soluble in water , which may influence its absorption and distribution in the body
Result of Action
The molecular and cellular effects of Potassium p-tolyltrifluoroborate’s action are the formation of biaryl compounds . These compounds are formed when Potassium p-tolyltrifluoroborate reacts with aryl halides in the presence of a Pd/C catalyst .
Action Environment
The action, efficacy, and stability of Potassium p-tolyltrifluoroborate can be influenced by environmental factors. For instance, the compound should be stored in cool, dry conditions in well-sealed containers to maintain its stability and efficacy. It is also worth noting that the compound is incompatible with strong oxidizing agents , which can affect its action and stability.
Safety and Hazards
Potassium p-tolyltrifluoroborate is classified as a skin irritant and serious eye irritant . It may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
potassium;trifluoro-(4-methylphenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BF3.K/c1-6-2-4-7(5-3-6)8(9,10)11;/h2-5H,1H3;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWDYXJWQBTBAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)C)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40635592 |
Source
|
| Record name | Potassium trifluoro(4-methylphenyl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40635592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium p-tolyltrifluoroborate | |
CAS RN |
216434-82-1 |
Source
|
| Record name | Potassium trifluoro(4-methylphenyl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40635592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium p-tolyltrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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